Cas no 2680801-87-8 (tert-butyl N-(3-bromophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methylcarbamate)

• Product Name: tert-butyl N-(3-bromophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methylcarbamate
• CAS No: 2680801-87-8
• MF: C₁₇H₂₄BrNO₄S
• MW: 418.345763206482
• CID: 5623516
• PubChem ID: 165927884
• Update Time: 2025-06-12

tert-butyl N-(3-bromophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303873
• 2680801-87-8
• tert-butyl N-[(3-bromophenyl)methyl]-N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]carbamate
• tert-butyl N-(3-bromophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methylcarbamate

• Inchi： 1S/C17H24BrNO4S/c1-17(2,3)23-16(20)19(10-13-5-4-6-15(18)9-13)11-14-7-8-24(21,22)12-14/h4-6,9,14H,7-8,10-12H2,1-3H3
• InChI Key： WYUSMIKGSLKCAV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(C(=O)OC(C)(C)C)CC1CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 417.06094g/mol
• Monoisotopic Mass: 417.06094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl N-(3-bromophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methylcarbamate

Introduction to Tert-butyl N-(3-bromophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methylcarbamate (CAS No. 2680801-87-8)

The compound Tert-butyl N-(3-bromophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methylcarbamate, identified by its CAS number 2680801-87-8, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This carbamate derivative exhibits a unique structural framework that combines a tert-butyl group, a 3-bromophenyl moiety, and a thiolan-3-yl component, all of which contribute to its distinct chemical and biological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The presence of the 1,1-dioxo-thiolan ring system in this molecule suggests potential interactions with biological targets, making it a valuable candidate for further investigation. The bromophenyl substituent, in particular, has been widely studied for its role in modulating enzyme activity and receptor binding, which could be leveraged in the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its structural complexity, which allows for multiple points of interaction with biological systems. The tert-butyl group not only enhances the lipophilicity of the molecule but also provides a steric barrier that can influence binding affinity. This balance between hydrophobicity and steric hindrance is crucial for optimizing drug-like properties such as solubility, permeability, and metabolic stability.

In the context of contemporary research, the synthesis and characterization of such complex molecules have been facilitated by advances in organic synthesis techniques. The ability to precisely construct intricate molecular architectures has opened new avenues for drug discovery. For instance, the use of transition-metal-catalyzed cross-coupling reactions has enabled the efficient introduction of functional groups like the 3-bromophenyl moiety, streamlining the synthetic pathway.

The thiolan-3-yl component is particularly noteworthy due to its potential bioactivity. Thiolan derivatives have been reported to exhibit various pharmacological effects, including anti-inflammatory and antimicrobial properties. The dioxo group further enhances the electrophilic nature of the molecule, making it a suitable candidate for nucleophilic substitution reactions that could be exploited in medicinal chemistry applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential targets. The combination of quantum mechanical calculations and molecular dynamics simulations has provided insights into how different substituents influence receptor binding affinity. For example, the steric bulk provided by the tert-butyl group may enhance binding to enzymes with shallow active sites, while the electron-withdrawing nature of the bromophenyl ring could modulate charge distribution at critical binding residues.

The pharmacokinetic profile of this compound is also an area of active investigation. In vitro studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties. The presence of both lipophilic and polar functional groups suggests that it may exhibit moderate oral bioavailability, although further studies are needed to confirm these predictions. Additionally, the stability of the carbamate linkage under physiological conditions remains an important consideration for its potential therapeutic applications.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting post-translational modifications (PTMs) such as protein phosphorylation and ubiquitination. The structural features of this compound make it a promising candidate for inhibiting enzymes involved in these processes. For instance, the thiolan-3-yl moiety could interact with cysteine residues in target proteins, potentially disrupting signaling pathways associated with diseases such as cancer and neurodegeneration.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. By employing catalytic systems that promote high yields with fewer byproducts, researchers can reduce the environmental impact of drug development processes. This aligns with broader efforts to make pharmaceutical manufacturing more sustainable and cost-effective.

Future directions for research on this compound may include exploring its potential as an intermediate in more complex synthetic schemes or investigating its biological activity through high-throughput screening (HTS) campaigns. The versatility of its structural framework allows for modifications that could tailor its pharmacological properties for specific therapeutic applications. Additionally, collaborations between synthetic chemists and biologists could accelerate the discovery process by combining expertise in molecular design with functional assays.

In conclusion,Tert-butyl N-(3-bromophenyl)methyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)methylcarbamate (CAS No. 2680801-87-8) represents a structurally complex and biochemically interesting molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic strategies and advancing our understanding of drug-receptor interactions.